Cas no 478-40-0 (4,8-dihydroxy-3-methylnaphthalene-1,2-dione)

• Product name: 4,8-dihydroxy-3-methylnaphthalene-1,2-dione
• CAS No: 478-40-0
• MF: C₁₁H₈O₄
• MW: 204.178823471069
• CID: 1532487
• PubChem ID: 442739

4,8-dihydroxy-3-methylnaphthalene-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 4,8-dihydroxy-3-methylnaphthalene-1,2-dione
• Dataset-S1.296
• ConMedNP.2430
• Droserone
• CTK1D7682
• CS-0637481
• 3,5-dihydroxy-2-methyl-naphthalene-1,4-dione
• 1,4-Naphthalenedione, 3,5-dihydroxy-2-methyl-
• HY-N10901
• AKOS030545227
• SCHEMBL5858407
• 478-40-0
• 3,5-Dihydroxy-2-methylnaphthoquinone #
• CHEBI:4718
• Droserone (2,8-dihydroxy-3-methyl-1,4-naphthoquinone)
• CQDXJBJBEQPBEM-UHFFFAOYSA-N
• 4,8-dihydroxy-3-methyl-naphthalene-1,2-dione
• Q27106446
• SureCN5858407
• DTXSID90331931
• CHEMBL1915212
• Droseron
• AC1L9DBN
• DA-63025

• Inchi： InChI=1S/C11H8O4/c1-5-9(13)6-3-2-4-7(12)8(6)11(15)10(5)14/h2-4,12,14H,1H3
• InChI Key： CQDXJBJBEQPBEM-UHFFFAOYSA-N
• SMILES： CC1=C(C(=O)C2=C(C=CC=C2O)C1=O)O

Computed Properties

• Exact Mass: 204.04224
• Monoisotopic Mass: 204.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2991 (rough estimate)
• Melting Point: 181°C
• Boiling Point: 302.66°C (rough estimate)
• Refractive Index: 1.4570 (estimate)
• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones